Cas no 922093-94-5 (4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide
• CAS No: 922093-94-5
• MF: C₁₉H₂₁BrN₂O₄S
• MW: 453.350043058395
• CID: 6318999
• PubChem ID: 40956311
• Update Time: 2025-05-26

4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide
• 922093-94-5
• F2296-0125
• AKOS024637215
• 4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• 4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• Inchi： 1S/C19H21BrN2O4S/c1-4-22-16-10-7-14(11-17(16)26-12-19(2,3)18(22)23)21-27(24,25)15-8-5-13(20)6-9-15/h5-11,21H,4,12H2,1-3H3
• InChI Key： HFVDJJXWFCKDCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CC)=O)(=O)=O

Computed Properties

• Exact Mass: 452.04054g/mol
• Monoisotopic Mass: 452.04054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide

4-Bromo-N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 922093-94-5, known as 4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug design due to their unique properties and bioavailability. The benzoxazepine core structure in this molecule contributes to its stability and reactivity, making it a valuable compound for research and development.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The 4-bromo substituent in this compound plays a crucial role in modulating its electronic properties, enhancing its ability to interact with biological targets. Additionally, the 5-ethyl and 3,3-dimethyl groups contribute to the molecule's hydrophobicity, which is essential for its solubility and permeability across biological membranes.

The benzoxazepine ring system is a heterocyclic structure that has gained attention in drug discovery due to its ability to mimic natural product scaffolds. The 4-oxo group within this ring introduces a ketone functionality, which can participate in hydrogen bonding and other non-covalent interactions critical for binding to protein targets. The tetrahydro nature of the benzoxazepine ring further enhances its flexibility and stability, making it an ideal framework for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with high accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding interactions with several kinases and proteases, suggesting its potential as a lead compound in anti-cancer drug development. Furthermore, its sulfonamide group is known to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound compared to traditional methods. Researchers have also explored green chemistry approaches to minimize waste and environmental impact during its production.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, studies have shown that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Recent ecotoxicological studies have demonstrated that while it exhibits moderate toxicity towards aquatic organisms under controlled laboratory conditions, its persistence in natural environments is relatively low due to rapid biodegradation under aerobic conditions.

In conclusion, 4-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide (CAS No. 922093-94-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing science and technology.